2-(1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2-methoxyphenyl)acetamide
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Description
2-(1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H19N3O4S and its molecular weight is 421.47. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research on benzothiadiazine derivatives, including compounds similar to 2-(1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2-methoxyphenyl)acetamide, has shown promising anticancer activities. A study synthesized two series of these compounds, testing their efficacy against various cancer cell lines, including lung, ovary, prostate, breast, and colon cancers. They found moderate to good inhibitory activity, with certain compounds displaying significant potential due to their ability to inhibit tubulin polymerization, a process crucial for cancer cell division (Kamal et al., 2011).
Antimicrobial and Antifungal Properties
Benzothiadiazine derivatives have also been evaluated for their antimicrobial and antifungal properties. In one study, a series of potential biologically active 1,2-benzothiazin-3-yl-quinazolin-4(3H)-ones, structurally related to the compound of interest, exhibited marked activity against Bacillus subtilis, a Gram-positive bacterium. This suggests the potential of such compounds in developing new antimicrobial agents (Zia-ur-Rehman et al., 2006).
Antioxidant and Anti-inflammatory Applications
Novel derivatives of benzothiadiazine have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. These studies revealed that certain derivatives exhibit good antioxidant activity in various assays and possess excellent anti-inflammatory properties. Such findings indicate the potential therapeutic applications of these compounds in treating diseases associated with oxidative stress and inflammation (Koppireddi et al., 2013).
Hepatitis C Virus NS5B Polymerase Inhibition
In the pursuit of novel therapeutic agents for Hepatitis C, benzothiadiazine derivatives have been modified to enhance their physicochemical properties and potency as inhibitors of the hepatitis C virus NS5B polymerase. This research suggests the potential application of these compounds in antiviral therapies, emphasizing their importance in medicinal chemistry (Tedesco et al., 2009).
Properties
IUPAC Name |
2-(1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O4S/c1-29-19-13-7-6-12-18(19)23-21(26)15-25-24-22(16-9-3-2-4-10-16)17-11-5-8-14-20(17)30(25,27)28/h2-14H,15H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRVTWPJDMBVBOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CN2N=C(C3=CC=CC=C3S2(=O)=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.